Cas no 1314698-59-3 (1-(4-methyl-3-nitrophenyl)cyclobutan-1-amine)

• Product Name: 1-(4-methyl-3-nitrophenyl)cyclobutan-1-amine
• CAS No: 1314698-59-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5981267
• PubChem ID: 129955787
• Update Time: 2025-10-29

1-(4-methyl-3-nitrophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-3-nitrophenyl)cyclobutan-1-amine
• 1314698-59-3
• EN300-1851617

• Inchi： 1S/C11H14N2O2/c1-8-3-4-9(7-10(8)13(14)15)11(12)5-2-6-11/h3-4,7H,2,5-6,12H2,1H3
• InChI Key： WAGZIWZKLMJOPC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=CC(=C1)C1(CCC1)N)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(4-methyl-3-nitrophenyl)cyclobutan-1-amine

Professional Introduction to Compound with CAS No. 1314698-59-3 and Product Name: 1-(4-methyl-3-nitrophenyl)cyclobutan-1-amine

Compound with the CAS number 1314698-59-3 and the product name 1-(4-methyl-3-nitrophenyl)cyclobutan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a cyclobutane ring and a nitro-substituted aromatic moiety makes it a versatile scaffold for further derivatization and exploration of its pharmacological effects.

The 1-(4-methyl-3-nitrophenyl)cyclobutan-1-amine structure combines the rigidity of the cyclobutane ring with the electron-withdrawing nature of the nitro group, which can significantly influence the compound's reactivity and biological activity. This architecture is particularly intriguing because it allows for multiple points of modification, enabling chemists to fine-tune its properties for specific therapeutic targets. The methyl group at the para position of the phenyl ring further enhances the compound's lipophilicity, making it a promising candidate for oral administration.

Recent research in the field of drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The cyclobutane ring, in particular, has been extensively studied for its ability to mimic natural amino acid structures, which can improve binding affinity and metabolic stability. In contrast, nitroaromatic compounds are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two structural elements in 1-(4-methyl-3-nitrophenyl)cyclobutan-1-amine suggests a broad spectrum of potential applications.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The nitro group can be reduced to an amine, opening up possibilities for further functionalization. This transformation can be strategically employed to introduce new pharmacophores or to enhance solubility and bioavailability. Additionally, the cyclobutane ring provides a stable core that can be modified without compromising the overall structure's integrity. Such flexibility is crucial in medicinal chemistry, where small changes can lead to significant improvements in drug efficacy.

The pharmacological profile of 1-(4-methyl-3-nitrophenyl)cyclobutan-1-amine has been explored in several preclinical studies. These investigations have revealed promising results in terms of its interaction with various biological targets. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This finding is particularly relevant given the increasing interest in developing targeted therapies for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's ability to cross the blood-brain barrier has been a subject of interest. The lipophilic nature of the 4-methyl-3-nitrophenyl moiety enhances its penetration into neural tissues, making it a potential candidate for treating neurological disorders. Research is ongoing to explore its efficacy in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The cyclobutane ring's stability also contributes to its suitability for central nervous system (CNS) applications, as it reduces susceptibility to metabolic degradation.

The synthesis of 1-(4-methyl-3-nitrophenyl)cyclobutan-1-amine involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the cyclobutane core. Additionally, protective group strategies have been utilized to prevent unwanted side reactions involving the nitro group and other reactive sites.

The analytical characterization of this compound has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational preferences. Such information is critical for understanding its biological behavior and for guiding further structural optimization efforts.

In conclusion, 1-(4-methyl-3-nitrophenyl)cyclobutan-1-amine represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups offers multiple opportunities for further exploration and development. As research continues to uncover new applications for this compound, it is likely to play an important role in future drug discovery efforts across various therapeutic areas.